(E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-methylbenzoyl)piperazin-1-yl]-2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H22N4O2/c1-18-7-10-20(11-8-18)23(29)27-13-15-28(16-14-27)24-21(17-25)26-22(30-24)12-9-19-5-3-2-4-6-19/h2-12H,13-16H2,1H3/b12-9+
• InChI Key: KPIZWSHDNFJZCN-FMIVXFBMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C=CC4=CC=CC=C4)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)/C=C/C4=CC=CC=C4)C#N
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol

Description

(E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile, commonly known as MS-275, is a potent and selective inhibitor of histone deacetylase (HDAC). This compound has been extensively studied for its potential use in treating a variety of diseases, including cancer, autoimmune disorders, and neurological disorders.

Scientific Research Applications

Synthesis and Characterization

• Novel compounds related to (E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile have been synthesized and characterized using various spectral methods, indicating a focus on developing new chemical entities with potential biological activities (Mhaske et al., 2014).

Biological Activities

• Antimicrobial Activities :

  • Some derivatives have shown moderate to good antimicrobial activities, highlighting their potential use in combating bacterial infections (Bektaş et al., 2007).
  • Novel derivatives synthesized have displayed significant activity against various microorganisms, suggesting their application in antimicrobial drug development (Suresh et al., 2016).

• Receptor Antagonism :

  • Some compounds in this class have been evaluated for their antagonism in the serotonin 5-HT3 receptor, which could have implications in neuropsychiatric disorders or nausea treatment (Mahesh et al., 2004).

• Cancer Research :

  • Compounds with a similar structure have been evaluated against human breast cancer cell lines, suggesting a potential role in cancer research and treatment (Parveen et al., 2017).

Other Applications

• Chemical Transformations :
  • Research has also been conducted on the chemical reactivity of related compounds, which is crucial for understanding their potential uses and modifications (Ibrahim et al., 2016).
• Synthetic Methods Development :
  • There's a focus on developing new synthetic methods, such as microwave-mediated synthesis, which can be crucial for efficient and scalable production of these compounds (Spencer et al., 2012).